Cas no 2171832-58-7 (2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane)
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane
- 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane
- 2171832-58-7
- EN300-1279236
-
- Inchi: 1S/C14H28N2O/c1-10-7-11(2)17-14(15-10)8-12(3,4)16-13(5,6)9-14/h10-11,15-16H,7-9H2,1-6H3
- InChI Key: HMTXQMSQAKHVJY-UHFFFAOYSA-N
- SMILES: O1C(C)CC(C)NC21CC(C)(C)NC(C)(C)C2
Computed Properties
- Exact Mass: 240.220163521g/mol
- Monoisotopic Mass: 240.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 33.3Ų
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1279236-1.0g |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1279236-50mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 50mg |
$1308.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-100mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 100mg |
$1371.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-250mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 250mg |
$1432.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-500mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 500mg |
$1495.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-1000mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 1000mg |
$1557.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-2500mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 2500mg |
$3051.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-5000mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 5000mg |
$4517.0 | 2023-10-01 | ||
| Enamine | EN300-1279236-10000mg |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane |
2171832-58-7 | 10000mg |
$6697.0 | 2023-10-01 |
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane
Introduction to 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS No. 2171832-58-7)
2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2171832-58-7, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This spirocyclic compound features a rigid framework composed of an oxacyclohexane ring fused with a diazaspiro structure, making it a promising candidate for various applications ranging from drug design to advanced polymer synthesis.
The molecular architecture of 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane is characterized by its high degree of symmetry and stability, which are critical factors in its potential utility as a building block for more complex molecular systems. The presence of multiple methyl groups enhances its lipophilicity, while the spirocyclic core imparts rigidity and resistance to conformational changes. These features make it an attractive scaffold for developing novel pharmacophores that can interact with biological targets in a highly specific manner.
In recent years, the pharmaceutical industry has increasingly focused on the development of spirocyclic compounds due to their ability to exhibit enhanced binding affinity and reduced metabolic clearance compared to linear analogs. Studies have shown that spirocyclic structures can effectively mask polar functional groups while maintaining hydrophobic interactions with biological receptors. This property is particularly valuable in the design of small-molecule drugs that require prolonged residence time at their target sites.
One of the most compelling aspects of 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane is its potential as a precursor for the synthesis of more complex molecules with tailored physicochemical properties. Researchers have explored its reactivity in various chemical transformations, including ring-opening polymerization and functional group modifications. These studies have revealed that the compound can undergo selective reactions at specific positions within its structure, allowing for the introduction of diverse substituents without compromising its core framework.
The applications of 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane extend beyond pharmaceuticals into the realm of materials science. Its rigid spirocyclic structure makes it an excellent candidate for designing high-performance polymers and liquid crystals with unique optical and mechanical properties. For instance, researchers have investigated its potential use in the development of thermotropic liquid crystals that exhibit strong thermal stability and high transparency over a wide range of temperatures.
Recent advancements in computational chemistry have further enhanced our understanding of the structural and dynamic properties of 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5.5]undecane. Molecular dynamics simulations have revealed that the compound maintains its rigid conformation even under varying environmental conditions such as temperature and solvent polarity. This stability is attributed to the strong intramolecular interactions within its spirocyclic core and the hydrophobic effect exerted by the methyl groups.
The synthesis of 2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro[5。5]undecane presents both challenges and opportunities for synthetic chemists. While the spirocyclic structure offers remarkable stability,it also requires precise control over reaction conditions to achieve high yields and purity. Recent methodologies involving transition-metal-catalyzed reactions have shown promise in facilitating the construction of such complex frameworks efficiently and selectively.
In conclusion,2,4,8,8,10,10-hexamethyl-l-oxa-S,9-diazaspiro[55}undecane (CAS No。2171832587) represents a fascinating compound with diverse potential applications in medicinal chemistry and materials science。 Its unique structural features,including a rigid spirocyclic core and multiple methyl substituents,make it an excellent scaffold for designing novel drugs and advanced materials。 As research continues to uncover new synthetic strategies and applications,this compound is poised to play a significant role in future scientific advancements。
2171832-58-7 (2,4,8,8,10,10-hexamethyl-1-oxa-5,9-diazaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)